Cas no 383130-99-2 (5-(3-Bromophenyl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(3-Bromophenyl)-4H-1,2,4-triazol-3-amine
• CAS No: 383130-99-2
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• CID: 67958
• PubChem ID: 3734662
• Update Time: 2025-04-18

5-(3-Bromophenyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromophenyl)-4H-1,2,4-triazol-3-amine
• 5-(3-Bromophenyl)-1H-1,2,4-triazol-3-amine
• AC1MVL8D
• AC1Q533Y
• CTK4H9696
• MolPort-002-469-997
• SureCN6029897
• 1H-1,2,4-Triazol-3-amine,5-(3-bromophenyl)- (9CI)
• 5-(3-bromophenyl)-4H-1,2,4-triazol-3-amine, AldrichCPR
• 2-(2-Ethoxyphenoxy)ethamine
• Z111411712
• FT-0723883
• 5-(3-Bromo-phenyl)-4H-[1,2,4]triazol-3-ylamine
• AKOS003636942
• A6500
• SCHEMBL17125488
• SCHEMBL6029897
• AKOS000201752
• EN300-14922
• CS-0309003
• DTXSID60395707
• 383130-99-2

• Inchi： 1S/C8H7BrN4/c9-6-3-1-2-5(4-6)7-11-8(10)13-12-7/h1-4H,(H3,10,11,12,13)
• InChI Key： KGXKHNJAQOISSJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC(N)=NN1

Computed Properties

• Exact Mass: 237.98551
• Monoisotopic Mass: 237.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2
• Topological Polar Surface Area: 67.6A^2

Experimental Properties

• Density: 1.732
• Boiling Point: 468.7°C at 760 mmHg
• Flash Point: 237.2°C
• Refractive Index: 1.701
• PSA: 67.59

5-(3-Bromophenyl)-4H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)